Cas no 2171208-36-7 (3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid)

• Product Name: 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid
• CAS No: 2171208-36-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5834449
• PubChem ID: 165819314
• Update Time: 2025-05-25

3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid
• 2171208-36-7
• EN300-1580512
• 3-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]propanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-14-28(15-13-23(29)30)25(31)24(17(2)33-3)27-26(32)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22,24H,4,13-16H2,1-3H3,(H,27,32)(H,29,30)/t17-,24+/m1/s1
• InChI Key： LNPRXAWYWRVUGM-OSPHWJPCSA-N
• SMILES： O(C(N[C@H](C(N(CCC(=O)O)CCC)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid

Recent Advances in the Study of 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid (CAS: 2171208-36-7)

The compound 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid (CAS: 2171208-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methoxy-N-propylbutanamido moiety suggests its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug discovery.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound, given its role as a key intermediate in the production of bioactive peptides. Researchers have reported improved yields and purity levels through the use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC). These advancements are critical for ensuring the reproducibility and scalability of peptide synthesis processes, which are essential for industrial applications.

In addition to its synthetic utility, 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in protein-protein interactions. This has sparked interest in its use as a scaffold for designing enzyme inhibitors or activators, which could have therapeutic implications for diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of this compound lies in its incorporation into peptide-based drug delivery systems. Its unique chemical properties, including its amphiphilic nature and stability under physiological conditions, make it an attractive candidate for enhancing the bioavailability and targeted delivery of therapeutic peptides. Recent research has explored its conjugation with various peptide sequences to improve their pharmacokinetic profiles and reduce off-target effects.

Despite these advancements, challenges remain in the large-scale production and application of 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid. Issues such as cost-effectiveness, regulatory compliance, and the need for further in vivo validation studies must be addressed to fully realize its potential. Nonetheless, the compound represents a valuable tool in the toolkit of medicinal chemists and peptide researchers, offering new avenues for innovation in drug discovery and development.

In conclusion, the ongoing research on 3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidopropanoic acid (CAS: 2171208-36-7) underscores its importance in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and a potential bioactive molecule highlights the versatility and promise of this compound. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for novel therapeutic strategies.